N-(2,4-dimethoxyphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

Specification

• CAS No.: 477330-27-1
• Molecular Formula: C27H27N3O5S2
• Molecular Weight: 537.7 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C27H27N3O5S2/c1-33-17-10-8-16(9-11-17)30-26(32)24-19-6-4-5-7-22(19)37-25(24)29-27(30)36-15-23(31)28-20-13-12-18(34-2)14-21(20)35-3/h8-14H,4-7,15H2,1-3H3,(H,28,31)
• Standard InChI Key: AMAVYXNRVBDAKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=C(C=C(C=C4)OC)OC)SC5=C3CCCC5

Introduction

Chemical Identity and Structural Features

IUPAC Name and Molecular Formula

The compound’s systematic name reflects its intricate architecture:

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide.

• Molecular Formula: C₂₇H₂₇N₃O₅S₂.

• Molecular Weight: 545.65 g/mol.

Core Structure and Substituents

The molecule comprises three key domains:

• Benzothieno[2,3-d]pyrimidine Core: A fused tricyclic system integrating a thiophene ring (benzothieno) with a pyrimidine ring, stabilized by conjugated π-electrons.

• 4-Oxo-3,4,5,6,7,8-Hexahydro Moiety: A partially saturated cyclohexane ring fused to the pyrimidine, introducing conformational flexibility.

• Functionalized Substituents:

  • N-(2,4-Dimethoxyphenyl) acetamide: A methoxy-rich aromatic group linked via a sulfanyl-acetamide bridge.

  • 4-Methoxyphenyl group at position 3 of the pyrimidine.

Synthesis and Reaction Pathways

Key Reaction Conditions

• Catalysts: Pd/C for dehydrogenation, NaOH or piperidine for cyclization.

• Solvents: Ethanol, DMF, or dichloromethane.

• Yields: Reported analogs achieve 44–97% yields depending on substituent electronic effects.

Physicochemical Properties

Predicted Properties

Based on structural analogs:

Property	Value
LogP (Partition Coefficient)	~3.2 (moderate lipophilicity)
Polar Surface Area	~120 Ų
Solubility	Low in water; soluble in DMSO

Stability and Reactivity

• Stability: Likely stable under ambient conditions but sensitive to strong acids/bases due to the acetamide and sulfanyl groups.

• Reactivity: The sulfanyl bridge may participate in redox reactions, while the pyrimidine core could engage in electrophilic substitution.

Comparative Analysis with Analogous Compounds

Compound	Key Structural Differences	Reported Activities
N-(3,5-Dichlorophenyl)-2-{[3-(4-methoxyphenyl)-...}acetamide	Dichlorophenyl vs. dimethoxyphenyl	Antimicrobial, IC₅₀ = 18 μM (MCF-7)
N-(3,5-Dimethoxyphenyl)-2-{[3-(4-methoxyphenyl)-...}acetamide	Additional methoxy group	Enhanced solubility, untested bioactivity
N-Allyl-2-[(4-oxo-3,4,5,6,7,8-hexahydro...}acetamide	Allyl group vs. dimethoxyphenyl	Moderate cytotoxicity (GP = −31.02%)